Cas no 62566-60-3 (3,5-Pyridinediol, 1-oxide)

• Product Name: 3,5-Pyridinediol, 1-oxide
• CAS No: 62566-60-3
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 439962
• PubChem ID: 12307862
• Update Time: 2025-04-19

3,5-Pyridinediol, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinediol, 1-oxide
• 1-oxidopyridin-1-ium-3,5-diol
• 3,5-Pyridinediol,1-oxide(9CI)
• 62566-60-3
• DTXSID90487043

• Inchi： 1S/C5H5NO3/c7-4-1-5(8)3-6(9)2-4/h1-3,7-8H
• InChI Key： NUVWNIAGMVQUGZ-UHFFFAOYSA-N
• SMILES： OC1C=[N+](C=C(C=1)O)[O-]

Computed Properties

• Exact Mass: 127.02695
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• PSA: 67.4